Cas no 1147112-69-3 ((3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride)

• Product Name: (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride
• CAS No: 1147112-69-3
• MF: C₅H₁₀FNO
• MW: 119.1374
• MDL: MFCD28010942
• CID: 3164618
• PubChem ID: 68442711
• Update Time: 2025-11-02

(3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-Fluoro-4-piperidinol hydrochloride
• (3S,4R)-3-Fluoropiperidin-4-ol
• cis-3-Fluoropiperidin-4-ol
• MFCD27956913
• AKOS025289966
• cis-3-fluoropiperidin-4-ol hydrochloride
• CS-0102297
• (3S,4R)-3-fluoropiperidin-4-olhydrochloride
• (3S,4R)-3-Fluoro-4-piperidinol HCl
• (3S,4R)-3-Fluoro-4-hydroxypiperidine HCl
• SCHEMBL2924167
• 1443380-89-9
• (3S,4R)-3-fluoropiperidin-4-ol hydrochloride
• AS-34973
• 4-Piperidinol, 3-fluoro-, hydrochloride (1:1), (3S,4R)-
• 1147112-69-3
• (3S,4R)-3-fluoropiperidin-4-ol;hydrochloride
• (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride

• MDL： MFCD28010942
• Inchi： 1S/C5H10FNO/c6-4-3-7-2-1-5(4)8/h4-5,7-8H,1-3H2/t4-,5+/m0/s1
• InChI Key： BZSUXEBLJMWFSV-CRCLSJGQSA-N
• SMILES： F[C@@]1([H])C([H])([H])N([H])C([H])([H])C([H])([H])[C@@]1([H])O[H]

Computed Properties

• Exact Mass: 155.051
• Monoisotopic Mass: 155.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 196.6±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride

Comprehensive Guide to (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride (CAS No. 1147112-69-3): Properties, Applications, and Market Insights

(3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride (CAS No. 1147112-69-3) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in fluorinated piperidine derivatives due to their potential in drug discovery and development.

The molecular structure of (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride features a fluorine atom at the 3-position and a hydroxyl group at the 4-position of the piperidine ring, contributing to its distinct chemical properties. The stereospecific synthesis of this compound ensures high purity and consistency, making it a valuable building block for medicinal chemistry. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, particularly in targeting neurotransmitter receptors.

One of the most searched topics related to (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride is its application in asymmetric synthesis. The compound's chiral centers enable the creation of enantiomerically pure pharmaceuticals, a key focus in modern drug design. Additionally, its fluorine substitution enhances metabolic stability, a feature highly sought after in the development of long-acting drugs. These attributes align with current trends in personalized medicine and precision therapeutics.

From a market perspective, the demand for high-purity chiral intermediates like (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride is on the rise. Pharmaceutical companies are investing heavily in fluorine-containing compounds due to their ability to improve drug efficacy and reduce side effects. The global market for fluorinated pharmaceuticals is projected to grow significantly, driven by advancements in catalytic fluorination techniques and the increasing prevalence of chronic diseases.

In laboratory settings, (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride is often utilized in multistep organic synthesis. Its compatibility with various reaction conditions makes it a versatile reagent for constructing complex molecular architectures. Researchers frequently explore its use in cross-coupling reactions and ring-forming transformations, which are pivotal in creating novel therapeutic agents.

Another area of interest is the compound's potential in neurological disorder research. Given the growing prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are investigating fluorinated piperidines as potential modulators of neuronal activity. The hydroxyl group in (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride allows for further functionalization, enabling the design of targeted therapies with improved blood-brain barrier penetration.

Quality control and regulatory compliance are critical when working with (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride. Reputable suppliers provide detailed analytical certificates, including HPLC and NMR data, to ensure the compound meets stringent purity standards. This is particularly important for researchers requiring GMP-grade materials for preclinical and clinical studies.

In summary, (3S,4R)-3-Fluoropiperidin-4-ol Hydrochloride (CAS No. 1147112-69-3) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features, combined with growing applications in drug discovery and neurological research, position it as a compound of significant interest. As the demand for fluorinated building blocks continues to expand, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.